Cas no 2138389-97-4 (5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid)

• Product Name: 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid
• CAS No: 2138389-97-4
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 6388837
• PubChem ID: 165451559
• Update Time: 2025-10-28

5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid
• 2138389-97-4
• EN300-739098

• Inchi： 1S/C12H12O5/c1-16-12(15)10-5-7(11(13)14)4-8-6-17-3-2-9(8)10/h4-5H,2-3,6H2,1H3,(H,13,14)
• InChI Key： NJMMZOPMTPVTKB-UHFFFAOYSA-N
• SMILES： O1CC2C=C(C(=O)O)C=C(C(=O)OC)C=2CC1

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.8Ų

Additional information on 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid

Research Brief on 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid (CAS: 2138389-97-4)

5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid (CAS: 2138389-97-4) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its benzopyran scaffold, has been investigated for its role as a key intermediate or pharmacophore in the synthesis of biologically active molecules. Recent studies have explored its utility in targeting various disease pathways, making it a subject of interest for researchers in the pharmaceutical industry.

Recent literature highlights the compound's relevance in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid exhibit promising activity against inflammatory pathways, particularly in the context of chronic inflammatory diseases. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy, leading to the identification of derivatives with enhanced binding affinity to target proteins such as cyclooxygenase-2 (COX-2).

Another significant application of this compound lies in its role as a building block for the synthesis of complex molecules. A 2022 study in Organic Letters detailed a novel synthetic route for the preparation of 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid, emphasizing its versatility in multi-step organic transformations. The researchers employed catalytic asymmetric hydrogenation to achieve high enantioselectivity, which is critical for the development of chiral drugs. This methodological advancement underscores the compound's importance in synthetic chemistry.

In addition to its synthetic utility, 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid has been investigated for its potential in cancer therapy. A preprint article from BioRxiv (2023) reported that this compound exhibits moderate inhibitory activity against certain kinase enzymes involved in tumor proliferation. While further in vivo studies are needed to validate these findings, the preliminary data suggest that the compound could serve as a scaffold for the design of kinase inhibitors.

The pharmacological profile of 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid also extends to its metabolic stability and bioavailability. A recent pharmacokinetic study (European Journal of Pharmaceutical Sciences, 2023) evaluated the compound's ADME (absorption, distribution, metabolism, and excretion) properties, revealing favorable oral bioavailability in rodent models. These findings position the compound as a viable candidate for further preclinical development.

In conclusion, 5-(methoxycarbonyl)-3,4-dihydro-1H-2-benzopyran-7-carboxylic acid (CAS: 2138389-97-4) represents a versatile and pharmacologically relevant molecule in the field of chemical biology. Its applications span from synthetic chemistry to drug discovery, with emerging evidence supporting its potential in treating inflammatory diseases and cancer. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its mechanisms of action in greater detail.